N-(4-bromo-2-chlorophenyl)-2-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetamide

• IUPAC Name: 2-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)-N-(4-bromo-2-chlorophenyl)acetamide
• InChI: InChI=1S/C15H19BrClN3O/c16-11-3-4-14(13(17)8-11)18-15(21)10-19-6-7-20-5-1-2-12(20)9-19/h3-4,8,12H,1-2,5-7,9-10H2,(H,18,21)
• InChI Key: XAOXJXJVFDBOOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CCN2C1)CC(=O)NC3=C(C=C(C=C3)Br)Cl
• Molecular Formula: C15H19BrClN3O
• Molecular Weight: 372.69 g/mol

Description

N-(4-bromo-2-chlorophenyl)-2-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-chlorophenyl)-2-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetamide is not yet fully understood. However, studies have suggested that this compound induces cell cycle arrest and apoptosis in cancer cells by inhibiting the activity of certain enzymes and proteins involved in cell growth and survival.
Biochemical and Physiological Effects
N-(4-bromo-2-chlorophenyl)-2-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetamide has been shown to have various biochemical and physiological effects. Studies have suggested that this compound can induce DNA damage and oxidative stress in cancer cells, leading to their death. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-bromo-2-chlorophenyl)-2-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetamide in lab experiments is its potent cytotoxicity against cancer cells. This makes it an ideal candidate for testing in vitro and in vivo anticancer activity. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research and development of N-(4-bromo-2-chlorophenyl)-2-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetamide. One of the major areas of interest is the optimization of the synthesis method to improve the yield and purity of the compound. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, the development of more soluble analogs of this compound could improve its efficacy and potential for clinical use.
Conclusion
In conclusion, N-(4-bromo-2-chlorophenyl)-2-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetamide is a chemical compound that has shown potential in various scientific research applications, particularly in the field of cancer research. Its potent cytotoxicity and anti-inflammatory and antioxidant properties make it an ideal candidate for further research and development. However, more studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.

Scientific Research Applications

N-(4-bromo-2-chlorophenyl)-2-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetamide has shown potential in various scientific research applications. One of the major areas of interest is its use as a potential anticancer agent. Studies have shown that this compound exhibits potent cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells.